Cas no 1232432-20-0 (4-Chloro-2-fluoronicotinaldehyde)

4-Chloro-2-fluoronicotinaldehyde is a fluorinated and chlorinated nicotinaldehyde derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct halogenated structure enhances reactivity, making it valuable for cross-coupling reactions, nucleophilic substitutions, and the preparation of heterocyclic compounds. The aldehyde functional group offers further derivatization potential, enabling the synthesis of complex molecules. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to modulate electronic and steric properties. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its precise halogen substitution pattern allows for selective functionalization, supporting targeted molecular design.

4-Chloro-2-fluoronicotinaldehyde structure

1232432-20-0 structure

Product Name:4-Chloro-2-fluoronicotinaldehyde

CAS No:1232432-20-0

MF:C₆H₃ClFNO

MW:159.545523881912

MDL:MFCD15143389

CID:1036256

Update Time:2025-07-19

4-Chloro-2-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-fluoronicotinaldehyde
- 4-Chloro-2-fluoronicotildehyde
- 4-Chloro-2-fluoropyridine-3-carboxaldehyde
- 4-Chloro-2-fluoro nicotinaldehyde
- 4-CHLORO-2-FLUOROPYRIDINE-3-CARBALDEHYDE
- AK128773
- 4445AA
- FCH1178125
- AB70637
- AX8250835
- ST2405706
- 3-Pyridinecarboxaldehyde, 4-chloro-2-fluoro-
- MDL： MFCD15143389
- Inchi： 1S/C6H3ClFNO/c7-5-1-2-9-6(8)4(5)3-10/h1-3H
- InChI Key： SKOHTQAJLZPNET-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1C=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 133
Topological Polar Surface Area: 30

Experimental Properties

Boiling Point: 235.0±35.0°C at 760 mmHg

4-Chloro-2-fluoronicotinaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

4-Chloro-2-fluoronicotinaldehyde Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CK075-1g	4-Chloro-2-fluoronicotinaldehyde	1232432-20-0	95+%	1g	849.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CK075-200mg	4-Chloro-2-fluoronicotinaldehyde	1232432-20-0	95+%	200mg	212.0CNY	2021-08-04
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Apollo Scientific	PC903671-250mg	4-Chloro-2-fluoronicotinaldehyde	1232432-20-0	95+%	250mg	£43.00	2024-05-25
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abcr	AB441024-250 mg	4-Chloro-2-fluoronicotinaldehyde; .	1232432-20-0		250MG	€128.10	2023-07-18
abcr	AB441024-1 g	4-Chloro-2-fluoronicotinaldehyde; .	1232432-20-0		1g	€171.30	2023-07-18
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